1-(Cyclobutoxymethyl)-4-fluorobenzene

• Molecular Formula: C11H13FO
• Molecular Weight: 180.22 g/mol
• IUPAC Name: 1-(cyclobutyloxymethyl)-4-fluorobenzene
• InChI: InChI=1S/C11H13FO/c12-10-6-4-9(5-7-10)8-13-11-2-1-3-11/h4-7,11H,1-3,8H2
• InChI Key: GPVKBJKTGQEVTK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)OCC2=CC=C(C=C2)F

Description

1-(Cyclobutoxymethyl)-4-fluorobenzene is an organic compound that belongs to the class of aromatic compounds It consists of a benzene ring substituted with a fluorine atom and a cyclobutoxymethyl group

Preparation Methods

The synthesis of 1-(Cyclobutoxymethyl)-4-fluorobenzene typically involves several steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-fluorobenzyl chloride and cyclobutanol.

Reaction Conditions: The reaction between 4-fluorobenzyl chloride and cyclobutanol is carried out in the presence of a base, such as sodium hydroxide, to form the desired product.

Industrial Production: On an industrial scale, the production of this compound may involve optimized reaction conditions, including controlled temperature and pressure, to ensure high yield and purity.

Chemical Reactions Analysis

1-(Cyclobutoxymethyl)-4-fluorobenzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to reduce the aromatic ring or other functional groups.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas, and nucleophiles for substitution reactions. Reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alkanes or alcohols.

Scientific Research Applications

1-(Cyclobutoxymethyl)-4-fluorobenzene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound may be used in the study of biological systems, particularly in understanding the interactions of aromatic compounds with biological molecules.

Medicine: Research into potential pharmaceutical applications may involve this compound as a precursor or intermediate in the synthesis of drug candidates.

Industry: In industrial applications, it may be used in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(Cyclobutoxymethyl)-4-fluorobenzene involves its interaction with molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, influencing their activity and function.

Pathways Involved: Depending on its structure and functional groups, the compound may participate in various biochemical pathways, affecting cellular processes such as signal transduction, metabolism, or gene expression.

Comparison with Similar Compounds

1-(Cyclobutoxymethyl)-4-fluorobenzene can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as 1-(Cyclobutoxymethyl)-4-chlorobenzene and 1-(Cyclobutoxymethyl)-4-bromobenzene share structural similarities but differ in their halogen substituents.

Uniqueness: The presence of the fluorine atom in this compound imparts distinct chemical and physical properties, such as increased electronegativity and potential for unique interactions with biological targets.